Megastigm-7-ene-3,5,6,9-tetraol
Megastigm-7-ene-3,5,6,9-tetraol
Megastigm-7-ene-3,5,6,9-tetraol is a natural product found in Cestrum parqui with data available.
Brand Name:
Vulcanchem
CAS No.:
680617-50-9
VCID:
VC21157047
InChI:
InChI=1S/C13H24O4/c1-9(14)5-6-13(17)11(2,3)7-10(15)8-12(13,4)16/h5-6,9-10,14-17H,7-8H2,1-4H3/b6-5+/t9-,10+,12-,13-/m1/s1
SMILES:
CC(C=CC1(C(CC(CC1(C)O)O)(C)C)O)O
Molecular Formula:
C13H24O4
Molecular Weight:
244.33 g/mol
Megastigm-7-ene-3,5,6,9-tetraol
CAS No.: 680617-50-9
Cat. No.: VC21157047
Molecular Formula: C13H24O4
Molecular Weight: 244.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Megastigm-7-ene-3,5,6,9-tetraol is a natural product found in Cestrum parqui with data available. |
|---|---|
| CAS No. | 680617-50-9 |
| Molecular Formula | C13H24O4 |
| Molecular Weight | 244.33 g/mol |
| IUPAC Name | (1R,2R,4S)-1-[(E,3R)-3-hydroxybut-1-enyl]-2,6,6-trimethylcyclohexane-1,2,4-triol |
| Standard InChI | InChI=1S/C13H24O4/c1-9(14)5-6-13(17)11(2,3)7-10(15)8-12(13,4)16/h5-6,9-10,14-17H,7-8H2,1-4H3/b6-5+/t9-,10+,12-,13-/m1/s1 |
| Standard InChI Key | CTCKPFXFWVNGLG-HCSJXBKUSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@@]1([C@](C[C@H](CC1(C)C)O)(C)O)O)O |
| SMILES | CC(C=CC1(C(CC(CC1(C)O)O)(C)C)O)O |
| Canonical SMILES | CC(C=CC1(C(CC(CC1(C)O)O)(C)C)O)O |
| Appearance | Powder |
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